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The table below summarizes the key findings from preclinical studies on MT477. The toxicity data primarily

comes from in vivo mouse models, and no human trial data was found in the search results.

Aspect Findings from Preclinical Studies
Reported Minimal toxicity observed in mice treated with 1 mg/kg intraperitoneally. Blood serum
Toxicity chemistry showed minimal abnormalities, supporting good tolerability at this dosage [1].

| In Vivo Efficacy | Significant tumor growth inhibition in mouse xenograft models:

¢ 49.5% inhibition in MiaPaCa-2 pancreatic tumor model at 100 pg/kg dose [2].

e 62.1% reduction in H226 tumor size at 1 mg/kg dose in non-Ras-mutated cancer model [1]. | |
Mechanisms of Action | - Direct PKC-a inhibitor [1].

¢ Induces apoptosis (programmed cell death) [1].

e Strongly induces NRF-2-mediated oxidative stress response [2].

¢ Inhibits other kinases like AURKA (77%), MAPK14, and AMPK [2]. | | Current Research Status |
Investigational; appears to be in the preclinical testing phase based on available data. No
information found on clinical trials in humans. |

Experimental Data and Methodology

For researchers seeking to interpret or replicate these findings, here are the experimental details from the

cited studies.
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¢ In Vivo Toxicity Protocol [1]:

o Model: Mice bearing H226 xenograft tumors.

o Dosage & Schedule: 1 mg/kg MT477 administered via intraperitoneal injection.

o Toxicity Assessment: Blood serum chemistry was analyzed to evaluate organ function and
damage.

o Key Outcome: Treatment resulted in minimal toxicity, with tumor size being 62.1% smaller than
in control mice.

e In Vivo Efficacy Protocol (Pancreatic Model) [2]:

o Model: Orthotopic pancreatic tumor model using MiaPaCa-2 cells in nude mice.

o Dosage & Schedule: MT477 at 10, 33, and 100 ug/kg, administered intraperitoneally on days
8, 13, 18, and daily until day 34.

o Efficacy Assessment: Tumor volume was measured via abdominal ultrasound.

o Key Outcome: The 100 pg/kg dose group showed a statistically significant 49.5% reduction in
tumor volume compared to the control group.

Mechanism of Action and Signaling Pathways

MTA477 exerts its anticancer effects through multiple pathways, as illustrated below. Its primary role as a

PKC-a inhibitor triggers a cascade of molecular events leading to cell death.
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Interpretation and Research Context

When assessing this data, it is important to consider the following:

¢ Promising Preclinical Profile: The data indicates that MT477 can significantly slow tumor growth in
animal models with minimal signs of toxicity at the tested doses. Its multi-target mechanism of action
is a strategically interesting feature in oncology drug development [2] [1].

¢ Limited Comparison to Approved Drugs: A direct, quantitative toxicity comparison with established
chemotherapy drugs is not possible from the available data. Approved drugs have well-characterized
safety profiles from human trials, whereas MT477 data is confined to early animal studies.

¢ Next Steps for Development: The compound would need to progress through standard
Investigational New Drug (IND) enabling studies, which include more comprehensive toxicological
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assessments in multiple animal species, before its safety and efficacy can be evaluated in human
clinical trials [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6117820/
https://www.smolecule.com/products/s548500?utm_src=pdf-custom-synthesis
https://experts.umn.edu/en/publications/pkc-alpha-inhibitor-mt477-slows-tumor-growth-with-minimal-toxicit
https://ar.iiarjournals.org/content/31/4/1181
https://pmc.ncbi.nlm.nih.gov/articles/PMC6117820/
https://www.smolecule.com/products/b548500#mt477-toxicity-comparison
https://www.smolecule.com/products/b548500#mt477-toxicity-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548500?utm_src=pdf-bulk
https://www.smolecule.com/products/s548500?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s548500?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

